Cas no 13037-86-0 (AC 45594)

AC 45594 Properties

Names and Identifiers

• p-(heptyloxy)phenol
• 4-Heptyloxyphenol
• 4-(Heptyloxy)phenol
• AC 45594
• 4-heptoxyphenol
• Hydroquinone Monoheptyl Ether
• 4-(heptyloxy)-
• HEPTYLOXYPHENOL
• P-HEPTYLOXYPHENOL
• 4-N-HEPTYLOXYPHENOL
• p-(heptyloxy)-pheno
• 4-(heptyloxy)-pheno
• p-N-Heptyloxyphenol
• Q27074136
• NS00122131
• A-45594
• CS-0000200
• 13087-86-0
• DTXSID5022483
• 4-(Heptyloxy)phenol, 97%
• CHEMBL193558
• 4-(Heptyloxy)benzolol
• SR-03000000077-1
• A806078
• BDBM50341558
• FT-0616779
• CHEBI:34406
• HY-30263
• 3-06-00-04391 (Beilstein Handbook Reference)
• 13037-86-0
• GTPL5422
• D90872
• MFCD00002338
• UNII-W9GSE02182
• J27.312K
• FT-0619173
• H0441
• AC45594
• BRN 1871129
• SCHEMBL1401769
• 4-Heptyloxy-phenol
• Phenol, 4-(heptyloxy)-
• J-005801
• AKOS003382510
• AS-57741
• Phenol, p-(heptyloxy)-
• W9GSE02182
• BIDD:ER0034
• ALBB-024885
• p-(Heptyloxy)phenol
• p-heptyloxyphenol
• 4-(HEPTYLOXY)PHENOL
• p-n-Heptyloxyphenol
• 4-n-Heptyloxyphenol
• 4-HEPTYLOXYPHENOL
• +Expand

• MDL： MFCD00002338
• InChIKey： HZBABTUFXQLADL-UHFFFAOYSA-N
• Inchi： 1S/C13H20O2/c1-2-3-4-5-6-11-15-13-9-7-12(14)8-10-13/h7-10,14H,2-6,11H2,1H3
• SMILES： CCCCCCCOC1=CC=C(C=C1)O

Computed Properties

• Exact Mass: 208.14600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 208.14633
• Heavy Atom Count: 15
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 3.74140
• PSA: 29.46000
• Refractive Index: 1.4860 (estimate)
• Boiling Point: 307.5°C (rough estimate)
• Melting Point: 60.0 to 63.0 deg-C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 144.8±5.3 °C
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 0.9962 (rough estimate)

AC 45594 Security Information

• Symbol: GHS07
• RTECS：SL4860000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

AC 45594 Customs Data

• HS CODE：2909500000
• Customs Data：

  China Customs Code:

  2909500000

  Overview:

  2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons